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Compound of Interest

Compound Name: Phenylcarbylamine chloride
CAS No.: 622-44-6
Cat. No.: B1201521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenylcarbylamine chloride, a compound with a storied past and continued relevance in
modern organic synthesis, presents a fascinating case study in reactive intermediates and
chemical warfare agents.[1][2] This guide offers a comprehensive overview of its chemical
identity, synthesis, reactivity, and safe handling protocols, tailored for professionals in the
chemical and pharmaceutical sciences. While historically known for its potent lachrymatory
effects and use as a chemical warfare agent, its unique chemical properties make it a valuable,
albeit hazardous, reagent in specialized synthetic applications.[1]

Chemical Identity and Nomenclature

Properly identifying a chemical compound is the cornerstone of safe and effective research.
Phenylcarbylamine chloride is known by a variety of names, a consequence of its diverse
historical and chemical contexts.
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IUPAC Name

The systematic and unambiguous name for this compound, according to the International
Union of Pure and Applied Chemistry (IUPAC), is 1,1-dichloro-N-phenylmethanimine.[3][4] This
name precisely describes the arrangement of atoms: a methanimine core with two chlorine
atoms on the carbon and a phenyl group on the nitrogen.

Synonyms
In literature and chemical catalogs, a multitude of synonyms are encountered. Understanding

these is crucial for comprehensive literature searches and recognizing the compound in various
contexts. Common synonyms include:

e Phenyl isocyanide dichloride[5][6]

e Phenyliminophosgene[7]

¢ N-(Dichloromethylene)aniline[5]

e Phenylcarbonimidoyl dichloride[6]

* N-Phenylimidophosgene[7]

e Phenylisonitrile dichloride[7]

o K-Stoff (a historical military designation)[6][8]

The variety of names often reflects different ways of conceptualizing the molecule's structure,
such as viewing it as a derivative of phosgene or as a dichlorinated isocyanide.[7][8]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its handling, storage, and application in experimental work.
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Property Value Source(s)
Molecular Formula C7HsCIz2N [3114]
Molecular Weight 174.02 g/mol [3114]
Appearance Pale-yellow, oily liquid [2][3]

Odor Pungent, onion-like [31[6]
Boiling Point 210 °C (410 °F; 483 K) at 760 -

mmHg
Melting Point 19.5°C (67.1 °F; 292.6 K) [6]
Density 1.265 g/cm3 [3]

B Insoluble in water; soluble in
Solubility [31[4]
alcohol, ether, and benzene.

Synthesis of Phenylcarbylamine Chloride

The primary and most well-documented method for the synthesis of phenylcarbylamine
chloride is the chlorination of phenyl isothiocyanate.[4][6] This reaction is relatively
straightforward but requires careful handling of the reagents and products due to their toxicity.

Reaction Overview

The overall transformation involves the reaction of phenyl isothiocyanate with chlorine gas,
typically in a chlorinated solvent like chloroform. The sulfur atom is displaced, and two chlorine
atoms add to the carbon, forming the desired product and sulfur dichloride as a byproduct.

in Chloroform

Phenyl Isothiocyanate + Cl2 P Phenylcarbylamine Chloride + SCIz2

Click to download full resolution via product page

Caption: Synthesis of Phenylcarbylamine Chloride.

Detailed Experimental Protocol
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The following protocol is adapted from established literature procedures and should only be

performed by trained personnel in a well-ventilated fume hood with appropriate personal

protective equipment.[4]

Materials:

Phenyl isothiocyanate (15 g)

Chloroform (20 g)

Chlorine gas

Round-bottom flask with a gas inlet tube

Ice-water bath

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a gas inlet tube, dissolve 15 g of
phenyl isothiocyanate in 20 g of chloroform.

Cooling: Place the flask in an ice-water bath to cool the reaction mixture. This is crucial to
control the exothermicity of the chlorination reaction.

Chlorination: Bubble chlorine gas through the cooled solution. The reaction is typically
continued for approximately 2 hours, or until the solution takes on a persistent greenish-
yellow color, indicating an excess of dissolved chlorine.

Workup: Once the reaction is complete, remove the flask from the ice bath and stop the
chlorine flow.

Solvent Removal: Distill off the chloroform and the sulfur dichloride byproduct. This should
be done with care, as both are volatile and toxic.

Purification: The crude residue is then purified by fractional distillation. The fraction collected
between 200-215 °C at atmospheric pressure, or more safely at 103-106 °C under a reduced
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pressure of 31 mmHg, is the desired phenylcarbylamine chloride.[4] The yield for this
procedure is typically in the range of 80-90%.

Reactivity and Mechanistic Insights

The reactivity of phenylcarbylamine chloride is dominated by the electrophilic nature of the
carbon atom in the C=N bond, which is bonded to two electron-withdrawing chlorine atoms.
This makes it susceptible to attack by a wide range of nucleophiles.

Nucleophilic Substitution

The chlorine atoms on the iminoyl carbon are good leaving groups, facilitating nucleophilic
substitution reactions. This reactivity is the foundation for its utility in synthesizing a variety of
other compounds.

Phenylcarbylamine Chloride (Ph-N=CClz) M)—» Tetrahedral Intermediate %‘7 Substituted Product (Ph-N=C(CI)Nu)

Click to download full resolution via product page

Caption: General Nucleophilic Substitution Mechanism.

Friedel-Crafts Type Reactions

Phenylcarbylamine chloride can participate in Friedel-Crafts-type reactions with aromatic
compounds. The reaction proceeds through an initial electrophilic attack on the aromatic ring,
followed by hydrolysis to yield a substituted benzamide.[3] This showcases its ability to act as a
building block for introducing the phenylcarbamoyl group.

Hydrolysis
The compound is slowly decomposed by water, which is why it must be handled under

anhydrous conditions.[9] The hydrolysis ultimately leads to the formation of aniline and carbon
dioxide, proceeding through an unstable carbamic acid intermediate.

Applications in Organic Synthesis
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While its historical notoriety is significant, phenylcarbylamine chloride and related isocyanide
dichlorides have found niche applications in modern organic synthesis. Their reactivity makes
them valuable for the construction of heterocyclic systems. For instance, it has been used in
the synthesis of 5-halo-1-phenyltetrazoles.[5] The isocyanide functionality, in general, is a
versatile building block in multicomponent reactions like the Ugi and Passerini reactions,
highlighting the synthetic potential of this class of compounds.[10]

Safety and Toxicology

Phenylcarbylamine chloride is a highly toxic and hazardous material that requires stringent
safety precautions.

Hazards:
 Toxicity: It is highly toxic if inhaled, ingested, or absorbed through the skin.[3][9]

e [rritant: It is a strong irritant to the skin, eyes, and mucous membranes, and is a potent
lachrymator.[3][11]

o Reactivity: It can react vigorously with water, strong oxidizing agents, and alcohols.[9] Sealed
containers may build up pressure and explode, especially when heated.[9]

Handling and Storage:

All manipulations should be conducted in a certified chemical fume hood.

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, a face shield, and a lab coat, is mandatory.

Store in a cool, dry, well-ventilated area away from incompatible materials.

Containers should be tightly sealed to prevent exposure to moisture.

Conclusion

Phenylcarbylamine chloride, or 1,1-dichloro-N-phenylmethanimine, is a compound with a
dual identity. It is a potent toxin and a historical chemical warfare agent, but also a reactive and
useful intermediate for the discerning synthetic chemist. A thorough understanding of its
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nomenclature, properties, synthesis, and reactivity, coupled with strict adherence to safety
protocols, is essential for its responsible and effective use in a research setting. Its ability to act
as an electrophile in nucleophilic substitution and Friedel-Crafts-type reactions opens avenues
for the synthesis of complex nitrogen-containing molecules and heterocyclic frameworks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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